Cas no 1342098-92-3 (1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine)
1342098-92-3 structure
Product Name:1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine
CAS No:1342098-92-3
MF:C12H23N3
MW:209.331122636795
CID:5178777
PubChem ID:63944710
Update Time:2023-08-25
1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine
- 1H-Pyrazol-4-amine, 1-ethyl-N-(1-ethylpentyl)-
-
- Inchi: 1S/C12H23N3/c1-4-7-8-11(5-2)14-12-9-13-15(6-3)10-12/h9-11,14H,4-8H2,1-3H3
- InChI Key: DPBREMGOVWKYOU-UHFFFAOYSA-N
- SMILES: N(C1C=NN(CC)C=1)C(CC)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 161
- XLogP3: 3.3
- Topological Polar Surface Area: 29.8
1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-161447-0.05g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 0.05g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-161447-0.1g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 0.1g |
$804.0 | 2023-06-08 | ||
| Enamine | EN300-161447-0.25g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 0.25g |
$840.0 | 2023-06-08 | ||
| Enamine | EN300-161447-0.5g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 0.5g |
$877.0 | 2023-06-08 | ||
| Enamine | EN300-161447-1.0g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 1g |
$914.0 | 2023-06-08 | ||
| Enamine | EN300-161447-2.5g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 2.5g |
$1791.0 | 2023-06-08 | ||
| Enamine | EN300-161447-5.0g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 5g |
$2650.0 | 2023-06-08 | ||
| Enamine | EN300-161447-10.0g |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 10g |
$3929.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00961797-1g |
1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 95% | 1g |
¥4494.0 | 2023-04-03 | |
| Enamine | EN300-161447-50mg |
1-ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine |
1342098-92-3 | 50mg |
$647.0 | 2023-09-23 |
1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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